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Compound of Interest

Compound Name: Chromium-52

Cat. No.: B577009

For Immediate Release

This technical guide provides a comprehensive overview of the nuclear properties of
Chromium-52 (32Cr), tailored for researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, outlines experimental
methodologies for their determination, and presents visual representations of relevant nuclear
processes.

Chromium-52 is the most abundant and stable isotope of chromium, constituting
approximately 83.789% of naturally occurring chromium.[1] Its stability and well-defined nuclear
properties make it a subject of interest in various scientific fields, including nuclear physics and
geochemistry.

Core Nuclear Properties of Chromium-52

The fundamental nuclear characteristics of Chromium-52 are summarized in the tables below.
These properties are crucial for understanding its behavior in nuclear reactions and its
applications in scientific research.
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General Properties

Symbol 52Cr
Atomic Number (2) 24
Neutron Number (N) 28

Isotopic Abundance

83.789(18)%][2][3]

Stability Stable[1][2]
Decay Mode Not Applicable
Half-life Not Applicable

Mass and Energy Properties

Atomic Mass

51.940505(3) u[3]

Mass Excess

-55.4183 MeV/[2]

Binding Energy per Nucleon

8.77597069 MeV/[2]

Spin and Electromagnetic Properties

Nuclear Spin (1) 0[4]
Parity (1) +[2]
Nuclear Magnetic Moment (U/UN) 0[4]

Quadrupole Moment

Not Applicable[5]

Nuclear Reaction Properties

Thermal Neutron Capture Cross Section

0.76 £ 0.06 barns[6]

Experimental Determination of Nuclear Properties
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The precise measurement of the nuclear properties of 32Cr relies on a suite of sophisticated
experimental techniques. The following sections detail the methodologies employed for the
determination of key parameters.

Isotopic Abundance and Atomic Mass Determination by
Mass Spectrometry

Principle: Mass spectrometry is the primary technique for determining the isotopic abundance
and precise atomic mass of elements. The method involves ionizing a sample, accelerating the
ions through electric and magnetic fields, and detecting them based on their mass-to-charge
ratio.

Methodology: Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

e Sample Preparation: A sample of chromium is chemically purified to remove any isobaric
interferences (elements with isotopes of the same mass). The purified chromium is then
introduced into the mass spectrometer, typically as a solution.

« lonization: The sample is introduced into an argon plasma, which is an electrically neutral,
highly ionized gas. The high temperature of the plasma (around 6,000-10,000 K) efficiently
ionizes the chromium atoms, predominantly into singly charged positive ions (Cr™).

¢ lon Acceleration and Focusing: The generated ions are extracted from the plasma and
accelerated by a high voltage. A series of electrostatic lenses then focus the ion beam.

e Mass Separation: The accelerated ion beam enters a magnetic sector, where the magnetic
field bends the path of the ions. The radius of curvature of an ion's path is proportional to its
mass-to-charge ratio. This allows for the spatial separation of the different chromium
isotopes.

o Detection: A multi-collector system, consisting of an array of Faraday cups, simultaneously
detects the ion beams of the different isotopes. Each Faraday cup measures the ion current
for a specific isotope.

o Data Analysis: The ratio of the ion currents measured by the different Faraday cups provides
a precise measurement of the isotopic abundances. The atomic mass is determined by
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precisely measuring the magnetic field and accelerating voltage required to guide the 52Cr
ions to the detector, often using a reference standard for calibration.

Determination of Nuclear Spin and Parity

The nuclear spin and parity of >2Cr are fundamental quantum mechanical properties that
describe the nucleus's intrinsic angular momentum and its behavior under spatial inversion.

Principle: The nuclear shell model provides a theoretical framework for predicting the spin and
parity of nuclei. For an even-even nucleus like 2Cr (24 protons and 28 neutrons), all protons
and neutrons are paired up in their respective energy shells. This pairing results in a total
angular momentum (spin) of O and a positive (even) parity.

Experimental Verification: Neutron Diffraction

o Neutron Source: A beam of thermal or cold neutrons is generated from a nuclear reactor or a
spallation source.

o Sample Interaction: The neutron beam is directed onto a crystalline sample of chromium.
The neutrons interact with the nuclei of the chromium atoms.

o Scattering and Diffraction: The neutrons are scattered by the nuclei, and due to the regular
arrangement of atoms in the crystal lattice, a diffraction pattern is produced.

» Detection: Neutron detectors are placed at various angles around the sample to measure the
intensity of the scattered neutrons as a function of the scattering angle.

o Data Analysis: The analysis of the diffraction pattern provides information about the
arrangement of the atoms in the crystal and, crucially for nuclear properties, can also reveal
information about the nuclear spin states through the spin-dependent component of the
neutron scattering cross-section. For >2Cr, the absence of a magnetic scattering component
in the diffraction pattern is consistent with a nuclear spin of 0.

Nuclear Formation and Stability

Chromium-52 is a stable nucleus, meaning it does not undergo radioactive decay. Its stability
can be understood through the nuclear shell model. It is also the daughter product of the
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radioactive decay of its neighboring isobars, primarily Vanadium-52 and Manganese-52.

Vanadium-52
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Click to download full resolution via product page

Caption: Formation pathways of stable Chromium-52 from its parent isotopes.

The stability of the >2Cr nucleus is explained by the nuclear shell model, which is analogous to
the electron shell model for atoms. In this model, protons and neutrons occupy discrete energy

levels or "shells." Nuclei with filled shells exhibit exceptional stability.

Chromium-52 has 24 protons and 28 neutrons. The number 28 is a "magic number" in nuclear
physics, corresponding to a filled neutron shell. This filled neutron shell contributes significantly

to the high binding energy and stability of the 32Cr nucleus.
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Caption: Nuclear shell model configuration of Chromium-52.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chromium-52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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